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Compound of Interest

Compound Name: Misonidazole-d3

Cat. No.: B571596 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Misonidazole-d3 in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals while maintaining

compliance with standard hazardous waste regulations.

Essential Safety Precautions
Misonidazole-d3, a deuterated analog of Misonidazole, should be handled with the same

precautions as its parent compound. Although specific toxicity data for Misonidazole-d3 is not

readily available, the safety data sheets for Misonidazole and similar nitroimidazole compounds

indicate that they may be harmful if swallowed, inhaled, or absorbed through the skin. All

handling and disposal procedures should be conducted in a well-ventilated area, preferably

within a chemical fume hood. Appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, must be worn at all times.

Misonidazole-d3: Key Data
The following table summarizes key quantitative data for Misonidazole and its deuterated form.

This information is crucial for understanding the chemical's properties and for making informed

decisions regarding its handling and disposal.
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Property Misonidazole Misonidazole-d3

Molecular Formula C₇H₁₁N₃O₄ C₇D₃H₈N₃O₄

Molecular Weight 201.18 g/mol 204.20 g/mol

CAS Number 13551-87-6 121244-83-5[1]

Appearance
White to off-white crystalline

powder

Not specified, likely similar to

Misonidazole

Solubility
Soluble in water, methanol,

and DMSO.

Not specified, likely similar to

Misonidazole

Step-by-Step Disposal Protocol
The proper disposal of Misonidazole-d3 is critical to laboratory safety and environmental

protection. The following protocol outlines the necessary steps for its collection and disposal as

hazardous chemical waste.

1. Waste Identification and Segregation:

Misonidazole-d3 waste, including pure compound, contaminated labware (e.g., vials,

pipette tips), and solutions, must be classified as hazardous chemical waste.

This waste stream should be segregated from other types of waste, such as non-hazardous,

biological, or radioactive waste.

2. Waste Collection:

Collect all Misonidazole-d3 waste in a designated, properly labeled, and chemically

compatible container.

The container should be in good condition, with a secure, tight-fitting lid to prevent leaks or

spills.

For liquid waste, use a container made of a material that is resistant to the solvents used.
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For solid waste, such as contaminated gloves and wipes, a designated, lined container

should be used.

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "Misonidazole-d3".

Indicate the approximate quantity of the waste and the date accumulation started.

Include any other information required by your institution's Environmental Health and Safety

(EHS) department.

4. Storage:

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory.

The SAA should be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the storage area is well-ventilated and away from sources of ignition or incompatible

chemicals.

Secondary containment, such as a tray or bin, is recommended to contain any potential

leaks.

5. Disposal Request:

Once the waste container is full or has been in accumulation for the maximum time allowed

by your institution (often 90 days), submit a request for pickup to your institution's EHS

department.

Do not attempt to dispose of Misonidazole-d3 down the drain or in the regular trash.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of Misonidazole-
d3.
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Generate Misonidazole-d3 Waste Segregate as
Hazardous Waste

Collect in Labeled,
Compatible Container

Store in Designated
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Click to download full resolution via product page

Caption: Misonidazole-d3 Disposal Workflow.

This guide is intended to provide a clear and actionable framework for the safe disposal of

Misonidazole-d3. Always consult your institution's specific guidelines and your local

regulations for hazardous waste management. By adhering to these procedures, you contribute

to a safer laboratory environment and the protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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